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Compound Focus: Pivalylbenzhydrazine

CAS No.: 306-19-4

Cat. No.: S595131

Get Quote

Chemical Profile & Handling Guidelines

The table below summarizes the fundamental identification and properties of Pivalylbenzhydrazine based

on the search results.

Property Description

IUPAC Name N'-benzyl-2,2-dimethylpropanehydrazide [1]

Synonyms Pivhydrazine, Pivalylbenzhydrazine, Betamezid, Tersavid [1] [2] [3]

CAS Number 306-19-4 [2] [3]

Molecular
Formula

C₁₂H₁₈N₂O [1] [2] [3]

Molecular
Weight

206.28-206.29 g/mol [2] [3]

Melting Point 68-69 °C [2] [3]

Boiling Point 296.1 ± 23.0 °C (Predicted) [2] [3]
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Property Description

Density 1.015 ± 0.06 g/cm³ (Predicted) [2] [3]

pKa 13.41 ± 0.50 (Predicted) [2] [3]

Legacy Use Irreversible, non-selective Monoamine Oxidase (MAO) inhibitor; formerly used as
an antidepressant [1].

The following table outlines general handling and storage guidelines. Please note: these are derived from

standard laboratory practices for hazardous chemicals [4] [5] [6] and have not been verified against a specific

Safety Data Sheet (SDS) for this compound.

Aspect Recommended Protocol

Personal Protective
Equipment (PPE)

Wear appropriate gloves (chemically resistant), safety goggles, a lab coat,

and closed-toe shoes [5] [6].

Engineering Controls Handle the compound in a properly functioning fume hood, especially when

working with powders, to prevent inhalation [5].

Storage Conditions Store in a cool, dry, and well-ventilated area. Keep container tightly closed.

Store away from incompatible materials like strong oxidizers [4] [6].

Labeling All containers must be clearly labeled with the full chemical name, CAS

number, concentration, date received, and any relevant hazard warnings [5].

Spill Management Use appropriate personal protection. Contain the spill and absorb with an

inert material. Place in a suitable container for disposal according to local
regulations [4].

Waste Disposal Dispose of as hazardous chemical waste in accordance with all applicable
local, national, and international regulations [5] [6].

Risk Assessment & Experimental Workflow
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Before initiating any laboratory work, a thorough risk assessment is the most critical step for safety [5]. The

following diagram outlines a logical workflow for planning an experiment involving Pivalylbenzhydrazine.

Pivhydrazine Experiment Workflow

Start: Plan New Experiment

Conduct Risk Assessment

1. Consult SDS
for Pivalylbenzhydrazine

2. Identify Hazards:
Toxicity, Reactivity

3. Implement Controls:
PPE, Fume Hood

Supervisor
Review & Approval

Execute Experiment
with Continuous Monitoring

End: Proper
Waste Disposal

Click to download full resolution via product page

Important Limitations & Safety Notes
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Lack of Specific Protocols: The search results do not contain detailed methodologies for specific

experiments (e.g., IC50 determination, kinetic studies) using Pivalylbenzhydrazine [7].
Absence of Signaling Pathways: As a monoamine oxidase inhibitor, Pivalylbenzhydrazine affects

neurotransmitter systems [1] [7]. However, the search results do not provide detailed signaling
pathway information required to generate a meaningful diagram.

Toxicity Note: One source indicates an intravenous LD50 of greater than 280 mg/kg in mice [2] [3],
underscoring that this compound is toxic and requires careful handling.

Recommendations for Further Research

To obtain the detailed and specific information required for professional application notes, I suggest you:

Procure the SDS: The most critical step is to obtain the Safety Data Sheet directly from a chemical
supplier (e.g., TargetMol, DAYANG CHEM) [2] [3]. The SDS will contain authoritative, detailed

information on hazards, handling, storage, and emergency measures.
Search Specialized Databases: Conduct a targeted literature search in scientific databases like

PubMed, Scopus, or Reaxys for primary research articles on Pivalylbenzhydrazine. These may
contain the experimental protocols and mechanistic details you need.

Consult Institutional Guidelines: Adhere to your organization's specific Environmental Health and
Safety (EHS) protocols, which may be more stringent than general guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pivalylbenzhydrazine laboratory handling and storage]. Smolecule,

[2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b595131#pivalylbenzhydrazine-laboratory-handling-and-

storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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